N-(3-Chlorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H12ClNO4/c1-22-14-7-2-4-10-8-13(17(21)23-15(10)14)16(20)19-12-6-3-5-11(18)9-12/h2-9H,1H3,(H,19,20)
• InChI Key: HLEWRWIVQPVALP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H12ClNO4
• Molecular Weight: 329.7 g/mol
• CAS No.: 314054-53-0

Description

“N-(3-Chlorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide” is a complex organic compound. It contains a chromene ring (a heterocyclic compound consisting of a benzene ring fused to a pyran ring), a carboxamide group (a functional group derived from carboxylic acid where the hydroxyl group is replaced by an amine), a methoxy group (an ether with a methyl group attached to one of its oxygen atoms), and a chlorophenyl group (a phenyl ring with a chlorine atom substitution).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The 3D structure may be determined using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the carboxamide group could be hydrolyzed to produce a carboxylic acid and an amine. The ether group might be cleaved under acidic conditions. The aromatic ring could undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it’s likely to be a solid at room temperature, given the presence of the aromatic ring and multiple polar functional groups. It might have limited solubility in water due to the presence of nonpolar groups, but could be more soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future research directions for this compound could be vast and would depend on its intended use. If it’s a potential drug, further studies could focus on its pharmacological effects, toxicity, and therapeutic potential. If it’s a chemical intermediate, research might focus on optimizing its synthesis and exploring its use in the synthesis of other complex molecules.